Cas no 108173-90-6 (Guazatine)

Guazatine structure
Guazatine structure
Product Name:Guazatine
CAS No:108173-90-6
MF:C18H41N7
MW:355.565043210983
CID:200922
PubChem ID:3526
Update Time:2025-04-19

Guazatine Chemical and Physical Properties

Names and Identifiers

    • Guazatine
    • GUAZATINE ACETATE SALT
    • 2,2'-(iminodioctane-8,1-diyl)diguanidine
    • gta
    • mc25
    • mitrol
    • murbenine
    • UNII-C376JTX506
    • 1,1''-(8,8''-azanediylbis(octane-8,1-diyl))diguanidine
    • DTXSID7042015
    • C376JTX506
    • Guanidine, N,N'''-(iminodi-8,1-octanediyl)bis-
    • EINECS 236-855-3
    • Iminoctadine [ISO]
    • NS00007301
    • N,N'''-(Iminodi-8,1-octanediyl)bisguanidine
    • IMINOCTADIENE
    • Guanidine,N,N'''-(iminodi-8,1-octanediyl)bis-
    • Iminobis(octamethylene)diguanidine
    • Bis(8-guanidinooctyl)amine
    • N-[8-(8-Guanidino-octylamino)-octyl]-guanidine
    • 1,1'-(Iminobis(octamethylene))diguanidine
    • 1-[8-(8-guanidinooctylamino)octyl]guanidine
    • Panolil
    • 1,1'-(iminodioctane-8,1-diyl)diguanidine
    • SCHEMBL68055
    • 2-[8-[8-(diaminomethylideneamino)octylamino]octyl]guanidine
    • EPA Pesticide Chemical Code 498200
    • N,N'''-(IMINODI-8,1-OCTANEDIYL)BIS(GUANIDINE)
    • Guazatine acetate salt, PESTANAL(R), analytical standard
    • GZZ
    • CHEMBL102276
    • 108173-90-6
    • 1,1'-(azanediylbis(octane-8,1-diyl))diguanidine
    • Iminoctadine
    • Guazatine [BSI:ISO]
    • Bis(8-guanidino-octyl)amine
    • Guanidine, 1,1'-(iminobis(octamethylene))di-
    • BDBM50032500
    • N,N'''-(iminodioctane-8,1-diyl)diguanidine
    • Caswell No. 471D
    • 2-[8-(8-guanidinooctylamino)octyl]guanidine
    • N-{8-[(8-{[(E)-AMINO(IMINO)METHYL]AMINO}OCTYL)AMINO]OCTYL}GUANIDINE
    • 1,1'-(iminodioctamethylene)diguanidine
    • Q15632811
    • 115044-19-4
    • CHEBI:5569
    • 13516-27-3
    • RONFGUROBZGJKP-UHFFFAOYSA-N
    • Inchi: 1S/C18H41N7/c19-17(20)24-15-11-7-3-1-5-9-13-23-14-10-6-2-4-8-12-16-25-18(21)22/h23H,1-16H2,(H4,19,20,24)(H4,21,22,25)
    • InChI Key: RONFGUROBZGJKP-UHFFFAOYSA-N
    • SMILES: N(CCCCCCCC/N=C(\N)/N)CCCCCCCC/N=C(\N)/N

Computed Properties

  • Exact Mass: 1066.02819
  • Monoisotopic Mass: 355.34234434g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 18
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 141Ų

Experimental Properties

  • PSA: 407.49
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